Cas no 130129-51-0 (1,3-Isobenzofurandione, 4,5,7-trifluoro-)
130129-51-0 structure
Product Name:1,3-Isobenzofurandione, 4,5,7-trifluoro-
CAS No:130129-51-0
MF:C8HF3O3
MW:202.086952924728
CID:3705186
PubChem ID:9815604
Update Time:2025-04-22
1,3-Isobenzofurandione, 4,5,7-trifluoro- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Isobenzofurandione, 4,5,7-trifluoro-
- SCHEMBL855571
- DTXSID501283969
- XQINKQVFUASLEF-UHFFFAOYSA-N
- 130129-51-0
- 3,4,6-trifluorophthalic anhydride
- 4,5,7-Trifluoro-1,3-isobenzofurandione
-
- Inchi: 1S/C8HF3O3/c9-2-1-3(10)6(11)5-4(2)7(12)14-8(5)13/h1H
- InChI Key: XQINKQVFUASLEF-UHFFFAOYSA-N
- SMILES: FC1=C(C=C(C2C(=O)OC(C=21)=O)F)F
Computed Properties
- Exact Mass: 201.98777838g/mol
- Monoisotopic Mass: 201.98777838g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 294
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 43.4Ų
1,3-Isobenzofurandione, 4,5,7-trifluoro- Related Literature
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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